N-benzyl-N-[6-(butan-2-yl)-1,3-benzothiazol-2-yl]-2-chloroacetamide

• IUPAC Name: N-benzyl-N-(6-butan-2-yl-1,3-benzothiazol-2-yl)-2-chloroacetamide
• InChI: InChI=1S/C20H21ClN2OS/c1-3-14(2)16-9-10-17-18(11-16)25-20(22-17)23(19(24)12-21)13-15-7-5-4-6-8-15/h4-11,14H,3,12-13H2,1-2H3
• InChI Key: XEJILLIQRKHMEQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC2=C(C=C1)N=C(S2)N(CC3=CC=CC=C3)C(=O)CCl
• Molecular Formula: C20H21ClN2OS
• Molecular Weight: 372.9 g/mol

Description

“N-benzyl-N-[6-(butan-2-yl)-1,3-benzothiazol-2-yl]-2-chloroacetamide” is a chemical compound with the molecular formula C20H21ClN2OS and a molecular weight of 372.91. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of this compound includes a benzothiazole ring, a benzyl group, a butan-2-yl group, and a chloroacetamide group. The presence of these functional groups can influence the compound’s reactivity and properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 372.91. Unfortunately, other specific properties such as boiling point, melting point, and density were not found in the available resources.

Scientific Research Applications

Chemical Stability and Metabolic Analysis

The compound, as a part of benzothiazole derivatives, has been studied for its chemical stability and metabolic profile. N-(6-(6-Chloro-5-(4-fluorophenylsulfonamido)pyridin-3-yl)benzo[d]thiazol-2-yl)acetamide, a related compound, demonstrated potent inhibition of PI3Kα and mTOR in vitro and in vivo. However, it underwent deacetylation on the benzothiazole's 2-amino substituent, leading to the exploration of 6,5-heterocyclic analogues to improve metabolic stability (Stec et al., 2011).

Anticancer Activity

Derivatives of N-benzyl-N-[6-(butan-2-yl)-1,3-benzothiazol-2-yl]-2-chloroacetamide have shown notable anticancer activities. Certain compounds prepared by reacting this chemical structure with different substituents demonstrated significant anticancer activity (Tay, Yurttaş & Demirayak, 2012). Furthermore, new N-(5-R-benzyl-1,3-thiazol-2-yl)-4,5-dihydro-1H-imidazole-2-carboxamides derived from this compound have been synthesized, and their anticancer activity was verified in a study conducted by the National Cancer Institute's Developmental Therapeutic Program (Horishny et al., 2020).

Antimicrobial Activity

Several studies highlight the antimicrobial potential of derivatives of this compound. For example, N-(benzothiazol-2-yl)-2-(4H-[1,2,4]triazol-3-ylsulfanyl)acetamide derivatives were synthesized and tested for antimicrobial activities against various bacteria and fungi, though all compounds were found to be inactive against the test organisms (Özdemir et al., 2011).

Antioxidant and Anti-Inflammatory Properties

N-(4-aryl-1,3-thiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides and N-(1,3-benzothiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamide derivatives have been synthesized and evaluated for antioxidant and anti-inflammatory activities, with some compounds demonstrating excellent results in both assays (Koppireddi et al., 2013).

Safety And Hazards

The safety and hazards associated with this compound are not specified in the available resources. As with all chemicals, it should be handled with appropriate safety precautions to prevent exposure and contamination.